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Initial searches for the biological activity of a compound designated "MS39" did not yield any
results for a biologically active agent. Instead, all findings consistently point to the MS-39, a
sophisticated medical imaging device used in ophthalmology. This guide, therefore, provides a
comprehensive overview of the MS-39 device, its technical specifications, and its applications
in clinical practice.

The MS-39 is an advanced diagnostic instrument that combines Placido disk corneal
topography with high-resolution anterior segment optical coherence tomography (AS-OCT).[1]
[2][3] This dual-technology approach allows for a detailed and comprehensive analysis of the
cornea and the entire anterior segment of the eye.[1][4]

Core Technology and Capabilities

The MS-39 provides a wealth of information for clinicians, including detailed data on the
pachymetry (thickness), elevation, curvature, and dioptric power of both the anterior and
posterior corneal surfaces.[1][3] The device is capable of capturing high-resolution cross-
sectional images with a diameter of up to 16 mm, revealing intricate details of the corneal
structure and its various layers.[1][4]
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A key feature of the MS-39 is its ability to generate a precise epithelial thickness map.[1][2] This
is crucial for the early detection and management of corneal ectatic disorders such as
keratoconus, as epithelial abnormalities can be an early indicator of the disease.[2][5] The
device's high resolution allows for the separate analysis of epithelial and stromal tissue, which
is particularly valuable before transepithelial refractive treatments and for postoperative
evaluation.[4]

Clinical Applications

The MS-39 has a wide range of applications in both clinical diagnostics and surgical planning:

o Corneal and Refractive Surgery: The detailed corneal data provided by the MS-39 is
essential for planning various refractive surgery procedures.[1][3] It allows surgeons to make
more informed decisions, leading to safer and more precise treatments.[4]

o Keratoconus Screening and Management: The device's ability to provide detailed information
on corneal shape, thickness, and epithelial mapping makes it a valuable tool for diagnosing
and monitoring keratoconus.[2][5]

» Cataract Surgery and IOL Calculation: The MS-39 includes an intraocular lens (IOL)
calculation module that utilizes ray-tracing techniques.[1][6] This allows for accurate I0OL
power calculations, even in eyes that have undergone previous refractive surgery.[6]

» Glaucoma Screening: The device can measure the anterior chamber angle and corneal
pachymetry, which are important parameters in the assessment of glaucoma risk.[1]

e Dry Eye and Tear Film Analysis: The integrated Placido disk technology enables advanced
analysis of the tear film, including non-invasive break-up time (NI-BUT).[1]

e Pupillography: The MS-39 can perform pupillography measurements under various light
conditions, which is important for planning refractive surgeries and understanding a patient's
visual quality.[1]

Data Presentation and Visualization

The Phoenix software platform used by the MS-39 allows for the comprehensive analysis and
storage of patient data.[1] It provides a variety of topographic maps and summary indices for
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clinical assessment.

Key Data Outputs:

Data Type Description

Tangential and sagittal curvature, elevation, and
Topographic Maps refractive power for both anterior and posterior

corneal surfaces.[2]

Detailed maps of the total corneal thickness and

Thickness Maps o _
the epithelial layer thickness.[2]

Analysis of corneal aberrations, providing

Aberrometry Data o ) ] )
insights into the eye's optical quality.[1]

A summary of key indices to aid in the screening

Keratoconus Indices ) )
and diagnosis of keratoconus.[5]

Experimental Protocols and Workflows

The operation of the MS-39 involves a standardized scanning protocol to acquire high-quality
images and data.

Standard Examination Workflow:
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A simplified workflow for a standard MS-39 examination.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10819423/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ms-39-an-ophthalmic-diagnostic-device
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The MS-39 is a powerful and versatile diagnostic tool that provides a comprehensive analysis
of the anterior segment of the eye. Its ability to combine topographic and tomographic data,
along with detailed epithelial mapping, makes it an invaluable asset for ophthalmologists in the
diagnosis, management, and surgical treatment of a wide range of ocular conditions. While the
initial query for the "biological activity of MS39" appears to be based on a misinterpretation, the
MS-39 device itself represents a significant technological advancement in the field of
ophthalmology.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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